1-benzyl-3-(benzyloxy)-N-(3-methoxyphenyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 1-benzyl-N-(3-methoxyphenyl)-3-phenylmethoxypyrazole-4-carboxamide
• InChI: InChI=1S/C25H23N3O3/c1-30-22-14-8-13-21(15-22)26-24(29)23-17-28(16-19-9-4-2-5-10-19)27-25(23)31-18-20-11-6-3-7-12-20/h2-15,17H,16,18H2,1H3,(H,26,29)
• InChI Key: IJJKRWXBQZUMJP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2=CN(N=C2OCC3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C25H23N3O3
• Molecular Weight: 413.5 g/mol

Description

1-benzyl-3-(benzyloxy)-N-(3-methoxyphenyl)-1H-pyrazole-4-carboxamide is a chemical compound that belongs to the group of pyrazole carboxamides. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and cancer research.

Scientific Research Applications

Experimental and Theoretical Studies on Functionalization

Research by Yıldırım and Kandemirli (2006) delves into the functionalization reactions of pyrazole derivatives, presenting a systematic approach to modifying these compounds to achieve desired properties or functionalities. Their work involves both experimental procedures and theoretical studies, providing insights into the reaction mechanisms and structural elucidations of the synthesized compounds (Yıldırım & Kandemirli, 2006).

Herbicidal Activity

The study by Ohno et al. (2004) explores the synthesis of novel pyrazole-4-carboxamide derivatives and their application as herbicides. This research is particularly focused on the herbicidal activity against various weeds, with an emphasis on the structural influence on activity and selectivity. Such studies are crucial for developing new, effective, and safe agricultural chemicals (Ohno et al., 2004).

Synthesis and Characterization for Potential Therapeutic Use

Research on the synthesis and characterization of pyrazole derivatives, such as those by Hassan et al. (2014), contributes to the broader field of medicinal chemistry. These compounds are evaluated for their potential therapeutic applications, including anticancer activities. Such studies are foundational for drug discovery and development processes (Hassan et al., 2014).

Practical Synthesis for Clinical Applications

The work by Ikemoto et al. (2005) demonstrates the practical synthesis of a specific CCR5 antagonist, showcasing the application of pyrazole derivatives in the development of clinically relevant therapeutics. This research highlights the importance of efficient synthesis methods for the production of drug candidates (Ikemoto et al., 2005).

Antimicrobial and Antiallergic Properties

Studies such as those by Korkusuz, Yıldırım, and Albayrak (2013) investigate the functionalization reactions of pyrazole derivatives and their potential antimicrobial activities. These findings are significant for the development of new antimicrobial agents to combat resistant strains of bacteria and fungi (Korkusuz, Yıldırım, & Albayrak, 2013).